
(S)-3-Phosphoglyceric acid-13C3 sodium salt
material safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(S)-3-Phosphoglyceric acid-

13C3sodium

Cat. No.: B13415046 Get Quote

An In-depth Technical Guide on (S)-3-Phosphoglyceric acid-13C3 sodium salt

This technical guide provides a comprehensive overview of the material safety data, handling

protocols, and physicochemical properties of (S)-3-Phosphoglyceric acid-13C3 sodium salt, a

stable isotope-labeled compound. The information is intended for researchers, scientists, and

professionals in drug development and other scientific fields who may handle this material.

Chemical Identification
Identifier Value

Chemical Name (S)-3-Phosphoglyceric acid-13C3 sodium salt

Molecular Formula ¹³C₃H₆O₇P·x(Na)[1][2]

Unlabeled CAS Number 58823-89-5[1]

Labeled Compound Use
As a tracer or internal standard for quantitative

analysis by NMR, GC-MS, or LC-MS.[3]

Hazard Identification and Classification
While a specific Material Safety Data Sheet (MSDS) for the ¹³C₃ labeled variant is not readily

available, the safety profile is expected to be analogous to the unlabeled D-(-)-3-
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Phosphoglyceric Acid sodium salt. Based on available data for the unlabeled compound, the

following hazards are identified:

Hazard Class GHS Classification Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[4]

[5][6]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[4][5][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][5][6]

GHS Label Elements:

Pictogram:

alt text

Signal Word: Warning[4]

Precautionary Statements:
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4]

P264 Wash skin thoroughly after handling.[4][5]

P271
Use only outdoors or in a well-ventilated area.[4]

[5]

P280
Wear protective gloves/ eye protection/ face

protection.[5]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P332 + P313
If skin irritation occurs: Get medical advice/

attention.[5]

P337 + P313
If eye irritation persists: Get medical advice/

attention.[5]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[5]

P501
Dispose of contents/ container to an approved

waste disposal plant.[5]

Physicochemical Information
Limited quantitative physicochemical data is available for the labeled compound. The following

table summarizes available information, primarily for the unlabeled analogue.
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Property Value

Molecular Weight 212.02 g/mol (for ¹³C₃H₇NaO₇P)[7]

Purity >95% (HPLC)[2]

Appearance Not Determined

Melting/Boiling Point Undetermined[4]

Solubility in Water Not Determined[4]

Storage Temperature -20°C[2][5]

Experimental Protocols
The following protocols are general guidelines for handling (S)-3-Phosphoglyceric acid-13C3

sodium salt in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.

Personal Protective Equipment (PPE)

Chemical safety goggles

Compatible chemical-resistant gloves

Laboratory coat

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling:

Work under a fume hood or in a well-ventilated area.

Do not inhale the substance.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.[5]

Keep in a dry place at the recommended storage temperature of -20°C.[2][5]

The logical flow for safe handling and storage is depicted below.
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Receive Compound

Conduct Risk Assessment

Wear Appropriate PPE

Work in Ventilated Area

Handle Compound

Store at -20°C in Dry, Sealed Container Clean Work Area & Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.

First Aid Measures
In case of exposure, follow these first aid measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13415046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation
Move person to fresh air. If breathing is difficult,

give oxygen.

Skin Contact Wash off with soap and plenty of water.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[5]

Ingestion

If swallowed, wash out mouth with water

provided the person is conscious. Call a

physician.

The decision-making process for responding to an exposure event is outlined in the following

diagram.

Exposure Occurs

Identify Exposure Route

Move to Fresh Air

Inhalation

Wash with Soap and Water

Skin

Rinse Eyes with Water

Eyes

Rinse Mouth, Call Physician

Ingestion

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: First Aid Decision Flowchart.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use fire-fighting measures that suit the environment. A solid

water stream may be inefficient.[4]

Specific Hazards: Not flammable. Product does not present an explosion hazard.[4]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations
Dispose of this material and its container to an approved waste disposal plant.[5] Disposal

must be in accordance with federal, state, and local environmental regulations.

Disclaimer
The information provided in this document is based on the available safety data for the

unlabeled analogue of (S)-3-Phosphoglyceric acid-13C3 sodium salt. While the chemical

properties are expected to be very similar, this guide should be used for informational purposes

only. A thorough risk assessment should always be performed by qualified personnel before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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